N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(3,4-dichlorophenyl)propanamide

• Molecular Formula: C21H19Cl3N2OS
• Molecular Weight: 453.8 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(3,4-dichlorophenyl)propanamide
• InChI: InChI=1S/C21H19Cl3N2OS/c1-3-5-18-20(13-6-8-14(22)9-7-13)25-21(28-18)26(19(27)4-2)15-10-11-16(23)17(24)12-15/h6-12H,3-5H2,1-2H3
• InChI Key: HZYDQGDACHDIKJ-UHFFFAOYSA-N
• SMILES: CCCC1=C(N=C(S1)N(C2=CC(=C(C=C2)Cl)Cl)C(=O)CC)C3=CC=C(C=C3)Cl

Description

N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(3,4-dichlorophenyl)propanamide, commonly known as DPT, is a chemical compound that has been extensively studied for its pharmacological properties. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids in the body. This makes DPT an important tool for studying the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

DPT works by inhibiting the enzyme N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(3,4-dichlorophenyl)propanamide, which is responsible for the breakdown of endocannabinoids in the body. This leads to an increase in endocannabinoid levels, which in turn can modulate various physiological processes such as pain perception, inflammation, and anxiety.
Biochemical and Physiological Effects:
DPT has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of the endocannabinoids anandamide and 2-arachidonoylglycerol (2-AG) in the brain and peripheral tissues. It has also been shown to reduce pain and inflammation in animal models, as well as reduce anxiety-like behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPT in lab experiments is its potency and selectivity for N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(3,4-dichlorophenyl)propanamide. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using DPT is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on DPT. One area of interest is its potential as a treatment for drug addiction. Another area of interest is its potential as a therapeutic agent for various neurological disorders such as epilepsy and multiple sclerosis. Further research is also needed to fully understand the long-term effects of DPT on the endocannabinoid system and its role in various physiological processes.

Synthesis Methods

The synthesis of DPT involves the reaction of 4-chlorobenzylamine with propyl isothiocyanate to form 4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-amine. This intermediate is then reacted with 3,4-dichlorobenzoyl chloride in the presence of triethylamine to form the final product, DPT.

Scientific Research Applications

DPT has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anxiolytic effects in animal models. It has also been investigated for its potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in rats.